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Compound of Interest

Compound Name: J-104129

Cat. No.: B10787851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of J-104129, a potent and selective
muscarinic M3 receptor antagonist, for its potential application in obstructive airway disease
research. This document outlines the compound’'s mechanism of action, summarizes key
guantitative data, provides detailed experimental protocols for its preclinical evaluation, and
visualizes its role in relevant signaling pathways.

Core Mechanism of Action

J-104129 is a selective antagonist of the muscarinic M3 receptor. In the context of obstructive
airway diseases such as asthma and chronic obstructive pulmonary disease (COPD), the
neurotransmitter acetylcholine plays a crucial role in bronchoconstriction by activating M3
receptors on airway smooth muscle cells. By competitively inhibiting the binding of
acetylcholine to these receptors, J-104129 effectively blocks the downstream signaling
cascade that leads to smooth muscle contraction, thereby promoting bronchodilation.

Quantitative Data Summary

The following tables summarize the key in vitro and in vivo pharmacological data for J-104129,
demonstrating its potency and selectivity.

Table 1: Receptor Binding Affinity of J-104129
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Receptor Subtype Ki (nM)
Human Muscarinic M1 19
Human Muscarinic M2 490
Human Muscarinic M3 4.2

Table 2: In Vitro Functional Antagonism of J-104129

Tissue Preparation  Agonist Parameter Value

Isolated Rat Trachea Acetylcholine KB (nM) 3.3

Table 3: In Vivo Efficacy of J-104129

Animal Model Challenge Endpoint ED50 (mgl/kg, p.o.)
Acetylcholine-induced  Inhibition of

Anesthetized Rats o o 0.58
bronchoconstriction bronchoconstriction

Signaling Pathway

The activation of muscarinic M3 receptors on airway smooth muscle cells initiates a signaling
cascade that culminates in muscle contraction. J-104129 acts by blocking the initial step of this

pathway.
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 To cite this document: BenchChem. [J-104129: A Technical Guide for Obstructive Airway
Disease Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10787851#-104129-for-obstructive-airway-disease-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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